Equilibrium and transfer properties of two surfactants (a non-ionic one, Brij5, and a cationic one, CTAB) were studied in water/oil biphasic systems. Water/air surface tension measurements provide information on both the partition coefficient and also on the type of aggregates formed: classical micelles or swollen micelles (oil-in-water microemulsion). A clear correlation is established between the type of aggregates and the kinetics recorded during transfer of the surfactant from the organic to the aqueous phase. Indeed, an accelerating kinetics is obtained for every system leading to the formation of swollen micelles. This is the first example of autocatalytic dynamics observed in biphasic conditions for a non-reactive system. This non-linear behavior, correlated to the Critical Aggregation Concentration, confirms the contribution of an interface mediated pathway, known as the “budding mechanism”, to the formation of microemulsion for both non-ionic and ionic surfactants.

Interfaces differ from bulk materials in many ways, one particular aspect is that they are compressible. Changing the area per molecule or per particle changes the thermodynamic state variables such as surface pressure. Yet, when compressing to high surface pressures, dense packing of the interfacial species induces phase transitions, with highly structured phases, which can display elastic or strongly viscoelastic behaviour. When these are deformed, in addition to the changes in the surface pressure, extra and deviatoric stresses can be induced. The traditional tool to study the phase behaviour of monolayers is a rectangular Langmuir–Pockels trough, but as both the area and shape of the interface are changed upon compression, the interfacial-strain field in this instrument is mixed with a priori unknown amounts of dilatational and shear deformations, making it difficult to separate the rheological and equilibrium thermodynamic effects. In the present work, the design of a radial trough is described, in which the deformation field is simple, purely dilation or compression. The possibility to now independently measure the compressional properties of different strains and the development of an appropriate finite strain constitutive model for elastic interfaces make it possible to interrogate the underlying constitutive behaviour. This is shown here for a strongly elastic, soft glassy polymer monolayer during its initial compression but is easily generalised to many viscoelastic soft matter interfaces.

The effect of solvent on the collapse dynamics of homopolymers is investigated with Brownian dynamics simulations of a non-linear bead–spring chain model incorporating implicit hydrodynamic interactions. Our simulations suggest that the polymer collapse takes place via a three-stage mechanism, namely, formation of pearls, coarsening of pearls and the formation of a compact globule. The collapse pathways from a good solvent state to a poor solvent state are found to be independent of hydrodynamic interactions. On the other hand, hydrodynamic interaction is found to speed up the collapse rate. At a large quench depth (the depth of the Lennard-Jones potential), independent of the presence of hydrodynamic interaction, polymer molecules are found to be trapped in metastable states for long periods before acquiring their native globular state. The exponents characterizing the decay of various properties such as the radius of gyration are determined and compared with the values reported in the literature.

Previous experiments have observed squeezing and relaxing droplets between two identical superhydrophobic surfaces decorated by the ribbed nano-needles arrays (RNNA) leading to a fully reversible dynamic process. This reversibility presents a capillary force restoration accompanying deformation of the water droplet, which mainly depends on the surface microstructures. Based on the quasi-static equilibrium of droplet compression, we have deduced and numerically computed the capillary force utilizing a classical mechanics approach. The simulated forces agree well with the experimental results. The restoration mechanism is further explored and revealed by the calculated microscopic contact angle and the liquid–air interface around the nanoneedles.

While measuring the rheology of bulk polymer systems is routine, when the size of a system becomes comparable to molecular dimensions, properties of flow are hard to measure and poorly understood. We present the results of experiments that are easily performed and can probe the rheological properties of polymer films that are mere tens of nanometres in thickness. Glassy bilayer polymer films are prepared with height profiles well approximated by a step function. Upon annealing such stepped bilayer films above the glass transition, the height profiles broaden due to gradients in the Laplace pressure. By varying the molecular weights of the stepped films, we control the rate at which the broadening takes place. A scaling relation derived in the lubrication approximation is used to show that the rate of broadening is consistent with that expected from polymer rheology in the bulk, thus validating the technique as a uniquely versatile rheological probe for thin polymer films.

We present a biaxial tensile tester to characterize the nonlinear stress–strain behavior of extremely soft polymer gels with very low shear moduli, of the order of 102 Pa, under general (equal and unequal) biaxial strain. Stretching of gel sheet specimens in a solvent bath can avoid finite self-weight bending deformations that have precluded biaxial tensile experiments with such extremely soft gels. General biaxial strain covers a wide range of physically accessible deformations in contrast to the conventional uniaxial strain that is only a special one among them. We have used this tensile tester to examine the biaxial stress–strain relations of two types of hydrogel with water contents of more than 95 wt%, namely “chemical gels” with covalent cross-links and “physical gels” with noncovalent cross-links (microcrystallites acting as cross-links). Biaxial data provide a definite basis for the discussion of the differences in the nonlinear elasticities of these hydrogels at very low network concentrations. In particular, the biaxial data for fully swollen chemical gels reveal that the exceptional agreement of the data in a wide range of uniaxial strain with predictions of the simplest rubber elasticity model (ideal gas model), which has long been known, is superficial because the model evidently fails to describe the biaxial data. This new biaxial tester will be a powerful tool for the full characterization of the large deformation behavior of extremely soft materials, including biological soft tissues.

We measure the torque acting on a rod rotated perpendicular to its axis in a granular bed, through which an upflow of gas is utilized to tune the hydrostatic loading between grains. At low rotation rates the torque is independent of speed, but scales quadratically with rod-length and linearly with depth; the proportionality approaches zero linearly as the upflow of gas is increased towards a critical value above which the grains are fluidized. At high rotation rates the torque exhibits quadratic rate-dependence and scales as the rod's length to the 4th power. The torque has no dependence on either depth or airflow at these higher rates. A model used to describe the stopping force experienced by a projectile impacting a granular bed can be shown to predict these behaviors for our system's geometry, indicating that the same mechanics dictate both steady-state and transient drag forces in granular systems, regardless of geometry or material properties of the grains.

Autonomic materials are those that automatically respond to a change in environmental conditions, such as temperature or chemical composition. While such materials hold incredible potential for a wide range of uses, their implementation is limited by the small number of fully-developed material systems. To broaden the number of available systems, we have developed a post-functionalization technique where a reactive Ru catalyst ink is printed onto a non-responsive polymer substrate. Using a succinimide–amine coupling reaction, patterns are printed onto co-polymer or biomacromolecular films containing primary amine functionality, such as polyacrylamide (PAAm) or poly-N-isopropyl acrylamide (PNIPAAm) copolymerized with poly-N-(3-Aminopropyl)methacrylamide (PAPMAAm). When the films are placed in the Belousov–Zhabotinsky (BZ) solution medium, the reaction takes place only inside the printed nodes. In comparison to alternative BZ systems, where Ru-containing monomers are copolymerized with base monomers, reactive printing provides facile tuning of a range of hydrogel compositions, as well as enabling the formation of mechanically robust composite monoliths. The autonomic response of the printed nodes is similar for all matrices in the BZ solution concentrations examined, where the period of oscillation decreases in response to increasing sodium bromate or nitric acid concentration. A temperature increase reduces the period of oscillations and temperature gradients are shown to function as pace-makers, dictating the direction of the autonomic response (chemical waves).

A simple and novel method for avoiding the coffee ring structure has been demonstrated based on hydrophobic silicon pillar arrays during single-drop evaporation. When a drop of a colloidal suspension of latex spheres is dropped onto hydrophobic silicon pillar arrays with high contact angle hysteresis, the latex spheres are deposited at the periphery to form a porous gel foot due to the Wenzel wetting state of the drop on the substrate, which results in an effective elimination of the coffee ring structure. The coffee ring effect is avoided by relying on radially inward mass transport: a circulatory fluid flow triggered by means of the gel foot growth. Thus, uniform and ordered macroscale colloidal photonic crystals are fabricated. In the meantime, the influences of some factors, such as concentration of latex spheres, evaporation temperature, periodicity of hydrophobic silicon pillar arrays and the distance between the top rims of adjacent silicon pillars on drop deposition are investigated. This facile approach to eliminating the coffee ring structure will be of great significance for extensive applications of drop deposition in biochemical assays and material deposition.

Ultrasonic spectroscopy is used to characterize a model aerated food system consisting of agar gel in which both bubbles and polystyrene beads are embedded. By exploiting the distinct frequency dependence of each inclusion's acoustic resonances, it is demonstrated that the sizes of the bubbles and beads can be measured by ultrasound even when the size distributions are so similar that these inclusions are difficult to distinguish in optical images. While these results demonstrate the potential for applying ultrasonic spectroscopy to evaluate any soft heterogeneous material in which both bubbles and solid inclusions are present, the technique is especially relevant for functional foods, in which solid functional ingredients must be incorporated without degrading the aerated structure of the food and causing unacceptable quality impairment.